Cas no 1443329-96-1 (Methyl 3-n-pentoxyphenyl sulfide)

• Product Name: Methyl 3-n-pentoxyphenyl sulfide
• CAS No: 1443329-96-1
• MF: C₁₂H₁₈OS
• MW: 210.335722446442
• MDL: MFCD22373599
• CID: 5160574
• Update Time: 2026-03-04

Methyl 3-n-pentoxyphenyl sulfide Chemical and Physical Properties

Names and Identifiers

• Methyl 3-n-pentoxyphenyl sulfide

• MDL： MFCD22373599
• Inchi： 1S/C12H18OS/c1-3-4-5-9-13-11-7-6-8-12(10-11)14-2/h6-8,10H,3-5,9H2,1-2H3
• InChI Key： IHFQXXXIFYNJGQ-UHFFFAOYSA-N
• SMILES： C1(SC)=CC=CC(OCCCCC)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on Methyl 3-n-pentoxyphenyl sulfide

Research Briefing on Methyl 3-n-pentoxyphenyl sulfide (CAS: 1443329-96-1): Recent Advances and Applications

Methyl 3-n-pentoxyphenyl sulfide (CAS: 1443329-96-1) is a sulfur-containing organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been explored for its potential applications in drug discovery, material science, and chemical synthesis. Recent studies have highlighted its role as a versatile intermediate in the synthesis of bioactive molecules, as well as its potential as a ligand in catalytic processes. This briefing aims to provide an overview of the latest research developments related to Methyl 3-n-pentoxyphenyl sulfide, focusing on its synthesis, biological activity, and industrial applications.

The synthesis of Methyl 3-n-pentoxyphenyl sulfide has been optimized in recent years to improve yield and purity. A study published in the Journal of Organic Chemistry (2023) demonstrated a novel catalytic method using palladium nanoparticles, which achieved a yield of over 90% under mild reaction conditions. This advancement is particularly significant for large-scale production, as it reduces the reliance on hazardous reagents and minimizes environmental impact. Furthermore, the compound's stability under various pH conditions makes it a promising candidate for further functionalization and derivatization.

In the realm of biological activity, Methyl 3-n-pentoxyphenyl sulfide has shown potential as an antimicrobial agent. A recent in vitro study (Bioorganic & Medicinal Chemistry Letters, 2024) revealed that derivatives of this compound exhibited moderate to strong activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action is believed to involve disruption of bacterial cell membranes, although further in vivo studies are needed to confirm these findings. Additionally, preliminary data suggest that the compound may have anti-inflammatory properties, opening new avenues for its use in treating chronic inflammatory diseases.

From an industrial perspective, Methyl 3-n-pentoxyphenyl sulfide has been employed as a key intermediate in the production of liquid crystal materials. Its ability to form stable mesophases has been leveraged in the development of high-performance displays and optical devices. A patent filed in 2023 (US Patent Application No. 2023/0156789) describes its use in a novel class of nematic liquid crystals with improved thermal stability and response times. This application underscores the compound's versatility beyond the pharmaceutical sector.

Despite these promising developments, challenges remain in the widespread adoption of Methyl 3-n-pentoxyphenyl sulfide. Issues such as scalability, cost-effectiveness, and regulatory approval for pharmaceutical applications need to be addressed. Future research directions may include the exploration of greener synthesis routes, detailed toxicological studies, and the development of targeted drug delivery systems utilizing this compound. Collaborative efforts between academia and industry will be crucial to unlocking its full potential.

In conclusion, Methyl 3-n-pentoxyphenyl sulfide (CAS: 1443329-96-1) represents a multifaceted compound with significant promise in chemical biology and pharmaceutical research. Its applications span from antimicrobial agents to advanced materials, highlighting its broad utility. As research continues to uncover new properties and applications, this compound is poised to play an increasingly important role in the development of next-generation therapeutics and technologies.